Cas no 2229577-71-1 (4-1-(2-aminoethyl)cyclopropylbenzene-1,3-diol)

• Product Name: 4-1-(2-aminoethyl)cyclopropylbenzene-1,3-diol
• CAS No: 2229577-71-1
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6027984
• PubChem ID: 165701856
• Update Time: 2025-07-17

4-1-(2-aminoethyl)cyclopropylbenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4-1-(2-aminoethyl)cyclopropylbenzene-1,3-diol
• 4-[1-(2-aminoethyl)cyclopropyl]benzene-1,3-diol
• EN300-1735668
• 2229577-71-1

• Inchi： 1S/C11H15NO2/c12-6-5-11(3-4-11)9-2-1-8(13)7-10(9)14/h1-2,7,13-14H,3-6,12H2
• InChI Key： AINJUDSKMIYSJJ-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C1(CCN)CC1)O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.5Ų

Additional information on 4-1-(2-aminoethyl)cyclopropylbenzene-1,3-diol

Introduction to 4-1-(2-aminoethyl)cyclopropylbenzene-1,3-diol (CAS No. 2229577-71-1)

4-1-(2-aminoethyl)cyclopropylbenzene-1,3-diol, also known by its CAS number 2229577-71-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl ring and a benzene ring substituted with a 1,3-diol and an aminoethyl group. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The cyclopropyl moiety in 4-1-(2-aminoethyl)cyclopropylbenzene-1,3-diol is particularly noteworthy due to its inherent strain energy, which can influence the compound's reactivity and conformational flexibility. This strain can be harnessed to modulate interactions with biological targets, potentially leading to enhanced binding affinities and selectivities. The 1,3-diol functionality, on the other hand, provides multiple hydrogen-bonding sites that can participate in stabilizing interactions with target proteins or enzymes.

The aminoethyl group in 4-1-(2-aminoethyl)cyclopropylbenzene-1,3-diol adds further complexity to the molecule by introducing a basic nitrogen atom. This can affect the compound's solubility, pKa values, and overall pharmacokinetic properties. The presence of this functional group also opens up possibilities for further chemical modifications, such as acylation or alkylation, which can be used to fine-tune the compound's biological activities.

Recent studies have explored the potential of 4-1-(2-aminoethyl)cyclopropylbenzene-1,3-diol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro assays have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. These findings suggest that 4-1-(2-aminoethyl)cyclopropylbenzene-1,3-diol may have applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-1-(2-aminoethyl)cyclopropylbenzene-1,3-diol has also been investigated for its potential neuroprotective properties. Studies conducted in animal models of neurodegenerative diseases have shown that this compound can reduce oxidative stress and prevent neuronal cell death. These neuroprotective effects are thought to be mediated by the compound's ability to modulate intracellular signaling pathways involved in oxidative stress response and apoptosis.

The pharmacokinetic profile of 4-1-(2-aminoethyl)cyclopropylbenzene-1,3-diol has been another focus of recent research. Initial studies have indicated that this compound exhibits favorable oral bioavailability and a reasonable half-life in vivo. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period. Further optimization of the pharmacokinetic properties through structural modifications or prodrug strategies may enhance its therapeutic potential even further.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-1-(2-aminoethyl)cyclopropylbenzene-1,3-diol in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no serious adverse events reported. These findings are encouraging and pave the way for more advanced clinical studies to assess its therapeutic benefits in specific disease indications.

In conclusion, 4-1-(2-aminoethyl)cyclopropylbenzene-1,3-diol (CAS No. 2229577-71-1) represents a promising candidate for the development of novel therapeutics targeting inflammatory and neurodegenerative diseases. Its unique structural features and favorable biological activities make it an attractive molecule for further investigation and optimization. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential applications of this compound will emerge, contributing to the advancement of medicinal chemistry and pharmaceutical science.